1-methyl-4-(2-propylisonicotinoyl)-1,4,9-triazaspiro[5.6]dodecan-10-one

• IUPAC Name: 1-methyl-4-(2-propylpyridine-4-carbonyl)-1,4,10-triazaspiro[5.6]dodecan-9-one
• InChI: InChI=1S/C19H28N4O2/c1-3-4-16-13-15(6-9-20-16)18(25)23-12-11-22(2)19(14-23)7-5-17(24)21-10-8-19/h6,9,13H,3-5,7-8,10-12,14H2,1-2H3,(H,21,24)
• InChI Key: XREMIXCLLHELMH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC=CC(=C1)C(=O)N2CCN(C3(C2)CCC(=O)NCC3)C
• Molecular Formula: C19H28N4O2
• Molecular Weight: 344.5 g/mol

Description

1-methyl-4-(2-propylisonicotinoyl)-1,4,9-triazaspiro[5.6]dodecan-10-one, also known as SPI-1005, is a novel small molecule drug that has been under scientific research for its potential therapeutic applications. SPI-1005 belongs to the class of spirooxindoles and has been found to possess anti-inflammatory and antioxidant properties.

Mechanism of Action

The exact mechanism of action of 1-methyl-4-(2-propylisonicotinoyl)-1,4,9-triazaspiro[5.6]dodecan-10-one is not fully understood, but it has been found to modulate the expression of various genes involved in inflammation and oxidative stress. 1-methyl-4-(2-propylisonicotinoyl)-1,4,9-triazaspiro[5.6]dodecan-10-one has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in cellular defense against oxidative stress. This results in the upregulation of various antioxidant enzymes, such as heme oxygenase-1 (HO-1), which protects cells from oxidative damage.
Biochemical and Physiological Effects
1-methyl-4-(2-propylisonicotinoyl)-1,4,9-triazaspiro[5.6]dodecan-10-one has been found to exhibit anti-inflammatory and antioxidant effects in various in vitro and in vivo models. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). 1-methyl-4-(2-propylisonicotinoyl)-1,4,9-triazaspiro[5.6]dodecan-10-one has also been found to reduce oxidative stress and lipid peroxidation, which are associated with various disease conditions.

Advantages and Limitations for Lab Experiments

The advantages of using 1-methyl-4-(2-propylisonicotinoyl)-1,4,9-triazaspiro[5.6]dodecan-10-one in lab experiments include its reproducible synthesis method, well-characterized chemical properties, and its potential therapeutic applications. However, the limitations of using 1-methyl-4-(2-propylisonicotinoyl)-1,4,9-triazaspiro[5.6]dodecan-10-one in lab experiments include its low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the scientific research of 1-methyl-4-(2-propylisonicotinoyl)-1,4,9-triazaspiro[5.6]dodecan-10-one. One potential direction is the further investigation of its therapeutic potential in neuroinflammatory and neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is the exploration of its potential use in the treatment of hearing loss and tinnitus. Additionally, the development of more efficient and effective delivery methods for 1-methyl-4-(2-propylisonicotinoyl)-1,4,9-triazaspiro[5.6]dodecan-10-one may enhance its therapeutic potential.

Synthesis Methods

The synthesis of 1-methyl-4-(2-propylisonicotinoyl)-1,4,9-triazaspiro[5.6]dodecan-10-one involves the reaction of 2-propylisonicotinic acid with methylamine followed by cyclization with isatin. The resulting product is then subjected to further reactions to form the final compound. The synthesis method of 1-methyl-4-(2-propylisonicotinoyl)-1,4,9-triazaspiro[5.6]dodecan-10-one has been optimized and is reproducible, making it suitable for large-scale production.

Scientific Research Applications

1-methyl-4-(2-propylisonicotinoyl)-1,4,9-triazaspiro[5.6]dodecan-10-one has been extensively studied for its therapeutic potential in various disease conditions. It has been found to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of neuroinflammatory and neurodegenerative diseases. 1-methyl-4-(2-propylisonicotinoyl)-1,4,9-triazaspiro[5.6]dodecan-10-one has also been studied for its potential use in the treatment of hearing loss and tinnitus.